Cas no 2227701-26-8 (tert-butyl N-{1-(2R)-2-hydroxypropylcyclobutyl}carbamate)

• Product Name: tert-butyl N-{1-(2R)-2-hydroxypropylcyclobutyl}carbamate
• CAS No: 2227701-26-8
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6341198
• PubChem ID: 165979510
• Update Time: 2025-05-25

tert-butyl N-{1-(2R)-2-hydroxypropylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(2R)-2-hydroxypropylcyclobutyl}carbamate
• 2227701-26-8
• EN300-1889041
• tert-butyl N-{1-[(2R)-2-hydroxypropyl]cyclobutyl}carbamate

• Inchi： 1S/C12H23NO3/c1-9(14)8-12(6-5-7-12)13-10(15)16-11(2,3)4/h9,14H,5-8H2,1-4H3,(H,13,15)/t9-/m1/s1
• InChI Key： DYOJMETZIBENMO-SECBINFHSA-N
• SMILES： O[C@H](C)CC1(CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{1-(2R)-2-hydroxypropylcyclobutyl}carbamate

tert-butyl N-{1-(2R)-2-hydroxypropylcyclobutyl}carbamate (CAS No. 2227701-26-8)

The compound tert-butyl N-{1-(2R)-2-hydroxypropylcyclobutyl}carbamate (CAS No. 2227701-26-8) is a specialized organic compound with a unique structure that combines a cyclobutane ring, a hydroxyl group, and a tert-butyl carbamate moiety. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials. Recent studies have highlighted its role in the synthesis of bioactive molecules and its ability to serve as a versatile building block in medicinal chemistry.

The cyclobutane ring in the structure of this compound is a key feature that contributes to its stability and reactivity. Cyclobutane derivatives are known for their ability to participate in various chemical transformations, including ring-opening reactions and cycloadditions. The hydroxyl group at the (2R) position introduces hydrophilic properties, which can enhance the compound's solubility and bioavailability. This makes it particularly useful in drug design, where solubility is a critical factor for pharmacokinetic performance.

The tert-butyl carbamate group adds another layer of functionality to this compound. Carbamates are widely used as protecting groups in organic synthesis due to their stability under mild conditions and ease of removal. In this case, the tert-butyl group provides steric protection while maintaining the reactivity of the hydroxyl group. This balance between protection and reactivity makes the compound an ideal candidate for multi-step synthesis processes.

Recent research has focused on the synthesis and characterization of tert-butyl N-{1-(2R)-2-hydroxypropylcyclobutyl}carbamate using advanced techniques such as asymmetric catalysis and microwave-assisted synthesis. These methods have enabled chemists to achieve high yields and excellent enantiomeric excess, which are crucial for applications in chiral drug discovery. The compound has also been explored as a precursor for constructing complex molecular architectures, including macrocycles and polycyclic compounds.

In terms of applications, this compound has shown promise in the development of bioactive molecules with potential therapeutic effects. Its ability to act as a scaffold for attaching various functional groups makes it highly versatile. For instance, researchers have utilized this compound to synthesize inhibitors of enzymes involved in metabolic disorders, such as diabetes and obesity. The hydroxyl group's stereochemistry plays a significant role in determining the compound's biological activity, making it an attractive target for further optimization.

Moreover, the cyclobutane ring in this compound has been implicated in stabilizing non-canonical conformations that are essential for binding to specific protein targets. This property has led to its use in designing molecules with improved selectivity and potency against disease-related proteins. Recent studies have also explored its potential as a building block for creating materials with unique mechanical properties, such as self-healing polymers and stimuli-responsive gels.

The synthesis of tert-butyl N-{1-(2R)-2-hydroxypropylcyclobutyl}carbamate involves a series of carefully designed steps that ensure high purity and structural integrity. Key steps include the formation of the cyclobutane ring through [4+0] cycloaddition reactions or transition-metal-catalyzed cyclizations, followed by functionalization with the hydroxyl and tert-butyl carbamate groups. The stereochemistry at the (2R) position is typically controlled using chiral auxiliaries or asymmetric induction techniques.

In conclusion, tert-butyl N-{1-(2R)-2-hydroxypropylcyclobutyl}carbamate (CAS No. 2227701-26-8) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies, positions it as a valuable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond.